Cas no 496879-84-6 (5-(2-Bromo-acetyl)-thiophene-2-carbonitrile)
496879-84-6 structure
Product Name:5-(2-Bromo-acetyl)-thiophene-2-carbonitrile
CAS No:496879-84-6
MF:C7H4BrNOS
MW:230.08175945282
MDL:MFCD09965520
CID:932655
PubChem ID:11218461
Update Time:2025-11-06
5-(2-Bromo-acetyl)-thiophene-2-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 5-(2-Bromoacetyl)thiophene-2-carbonitrile
- 5-(2-BROMO-ACETYL)-THIOPHENE-2-CARBONITRILE
- 5-(bromoacetyl)thiophene-2-carbonitrile
- 2-(Bromoacetyl)-5-cyanothiophene
- AGN-PC-004LSN
- CTK4J1542
- SBB097538
- AKOS015994937
- DB-071035
- CS-0205835
- 2-Cyano-5-(bromoacetyl)thiophene
- 496879-84-6
- SCHEMBL6284311
- BS-24940
- 5-(bromoacetyl)-thiophene-2-carbonitrile
- J-516090
- F83006
- LUKVPYYHLIYJSW-UHFFFAOYSA-N
- DTXSID90459104
- WUA87984
- MFCD09965520
- 5-(2-Bromo-acetyl)-thiophene-2-carbonitrile
-
- MDL： MFCD09965520
- Inchi： InChI=1S/C7H4BrNOS/c8-3-6(10)7-2-1-5(4-9)11-7/h1-2H,3H2
- InChI Key： LUKVPYYHLIYJSW-UHFFFAOYSA-N
- SMILES： C1=C(C#N)SC(=C1)C(=O)CBr
Computed Properties
- Exact Mass: 228.92000
- Monoisotopic Mass: 228.91970g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 210
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 69.1Ų
Experimental Properties
- Density: 1.7±0.1 g/cm3
- Boiling Point: 350.7±32.0 °C at 760 mmHg
- Flash Point: 165.9±25.1 °C
- PSA: 69.10000
- LogP: 2.19738
- Vapor Pressure: 0.0±0.8 mmHg at 25°C
5-(2-Bromo-acetyl)-thiophene-2-carbonitrile Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
5-(2-Bromo-acetyl)-thiophene-2-carbonitrile Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
5-(2-Bromo-acetyl)-thiophene-2-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM199132-5g |
5-(2-bromoacetyl)thiophene-2-carbonitrile |
496879-84-6 | 95% | 5g |
$746 | 2021-08-05 | |
| TRC | B293645-50mg |
5-(2-Bromo-acetyl)-thiophene-2-carbonitrile |
496879-84-6 | 50mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B293645-100mg |
5-(2-Bromo-acetyl)-thiophene-2-carbonitrile |
496879-84-6 | 100mg |
$ 70.00 | 2022-06-07 | ||
| TRC | B293645-500mg |
5-(2-Bromo-acetyl)-thiophene-2-carbonitrile |
496879-84-6 | 500mg |
$ 230.00 | 2022-06-07 | ||
| Chemenu | CM199132-5g |
5-(2-bromoacetyl)thiophene-2-carbonitrile |
496879-84-6 | 95% | 5g |
$746 | 2024-07-16 | |
| abcr | AB281452-250 mg |
5-(Bromoacetyl)thiophene-2-carbonitrile, 95%; . |
496879-84-6 | 95% | 250mg |
€178.00 | 2023-04-26 | |
| abcr | AB281452-1 g |
5-(Bromoacetyl)thiophene-2-carbonitrile, 95%; . |
496879-84-6 | 95% | 1g |
€390.50 | 2023-04-26 | |
| Alichem | A169004599-1g |
5-(2-Bromoacetyl)thiophene-2-carbonitrile |
496879-84-6 | 95% | 1g |
$232.96 | 2023-09-01 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1276505-100mg |
5-(Bromoacetyl)thiophene-2-carbonitrile |
496879-84-6 | 97% | 100mg |
￥599.00 | 2024-05-11 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1276505-250mg |
5-(Bromoacetyl)thiophene-2-carbonitrile |
496879-84-6 | 97% | 250mg |
￥1079.00 | 2024-05-11 |
5-(2-Bromo-acetyl)-thiophene-2-carbonitrile Related Literature
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
496879-84-6 (5-(2-Bromo-acetyl)-thiophene-2-carbonitrile) Related Products
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